Cas no 110991-32-7 (3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one)

• Product Name: 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one
• CAS No: 110991-32-7
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 2884349
• PubChem ID: 135697429
• Update Time: 2025-11-07

3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-5-oxo-4,5-dihydro-1,2,4-thiadiazole
• BDBM50332795
• 3-p-tolyl-1,2,4-thiadiazol-5(4H)-one
• 3-(4-Methylphenyl)-1,2,4-thiadiazole-5(4H)-one
• 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one

• Inchi： 1S/C9H8N2OS/c1-6-2-4-7(5-3-6)8-10-9(12)13-11-8/h2-5H,1H3,(H,10,11,12)
• InChI Key： XXKKENPLAPXKFL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one

Recent Advances in the Study of 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one (CAS: 110991-32-7)

3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one (CAS: 110991-32-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of focus has been the compound's role as a potential inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one exhibits selective inhibition against certain kinases involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, revealing a unique interaction with the ATP-binding site of the target kinases.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's potential in antimicrobial applications. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one showed significant activity against drug-resistant bacterial strains, including MRSA. The study emphasized the importance of structural modifications to enhance bioavailability and reduce toxicity, paving the way for further optimization of this compound class.

The synthetic accessibility of 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one has also been a topic of investigation. A recent paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one. Pharmacokinetic studies have indicated variable absorption rates and moderate metabolic stability, necessitating further structural optimization. Ongoing research is focused on addressing these limitations through the design of prodrugs or nanoformulations to improve delivery and efficacy.

In conclusion, 3-(4-methylphenyl)-4,5-dihydro-1,2,4-thiadiazol-5-one represents a versatile scaffold with broad therapeutic potential. Its applications span from kinase inhibition to antimicrobial activity, supported by robust synthetic methodologies. Future research should prioritize overcoming pharmacokinetic hurdles and advancing the compound through preclinical development to realize its full clinical potential.